![molecular formula C22H24FN5O2 B6450252 6-cyclopropyl-5-fluoro-2-{4-[2-(1-methyl-1H-indol-3-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one CAS No. 2548983-61-3](/img/structure/B6450252.png)
6-cyclopropyl-5-fluoro-2-{4-[2-(1-methyl-1H-indol-3-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
Description
6-cyclopropyl-5-fluoro-2-{4-[2-(1-methyl-1H-indol-3-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C22H24FN5O2 and its molecular weight is 409.5 g/mol. The purity is usually 95%.
The exact mass of the compound 6-cyclopropyl-5-fluoro-2-{4-[2-(1-methyl-1H-indol-3-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one is 409.19140319 g/mol and the complexity rating of the compound is 784. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 6-cyclopropyl-5-fluoro-2-{4-[2-(1-methyl-1H-indol-3-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-cyclopropyl-5-fluoro-2-{4-[2-(1-methyl-1H-indol-3-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Suzuki–Miyaura Coupling Reactions
The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with aryl or vinyl halides under palladium catalysis. The compound’s cyclopropyl and piperazine moieties make it an interesting candidate for SM coupling. The mild reaction conditions and functional group tolerance of SM coupling have led to its widespread use in synthetic chemistry .
Anti-Tubercular and Antibacterial Agents
Derivatives of this compound have been synthesized and evaluated for their potential as anti-tubercular and antibacterial agents. The fluoro-substituted quinoline core, combined with the piperazine and cyclopropyl groups, may exhibit promising activity against infectious diseases .
Plant Hormone Analogues
The indole-3-acetic acid (IAA) is a natural plant hormone derived from tryptophan. Compounds with indole moieties can mimic IAA and influence plant growth, development, and responses to environmental cues. Investigating the effects of this compound on plant physiology could yield interesting insights .
Neuropharmacology
Given the presence of the indole group, researchers might explore the compound’s interaction with serotonin receptors or other neurotransmitter systems. Its potential as a neuroactive agent warrants further investigation .
Photophysical Properties
The cyclopropyl and fluorine substituents could impact the compound’s photophysical properties, such as fluorescence or phosphorescence. Studying its behavior under different conditions could reveal applications in materials science or imaging .
properties
IUPAC Name |
4-cyclopropyl-5-fluoro-2-[4-[2-(1-methylindol-3-yl)acetyl]piperazin-1-yl]-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24FN5O2/c1-26-13-15(16-4-2-3-5-17(16)26)12-18(29)27-8-10-28(11-9-27)22-24-20(14-6-7-14)19(23)21(30)25-22/h2-5,13-14H,6-12H2,1H3,(H,24,25,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXIQCMSBTZBLFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)CC(=O)N3CCN(CC3)C4=NC(=C(C(=O)N4)F)C5CC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24FN5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropyl-5-fluoro-2-[4-[2-(1-methylindol-3-yl)acetyl]piperazin-1-yl]-1H-pyrimidin-6-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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